Cas no 80242-22-4 (5-acetyl-1H-Pyrrole-3-carbonitrile)

• Product Name: 5-acetyl-1H-Pyrrole-3-carbonitrile
• CAS No: 80242-22-4
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 1017843
• PubChem ID: 12730473
• Update Time: 2025-04-20

5-acetyl-1H-Pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-1H-Pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile, 5-acetyl- (9CI)
• 4-cyano-2-acetylpyrrole
• SCHEMBL1075092
• AKOS006356276
• YDLGEEKPFZUAPP-UHFFFAOYSA-N
• 80242-22-4
• 1H-Pyrrole-3-carbonitrile, 5-acetyl-
• DB-279907

• Inchi： 1S/C7H6N2O/c1-5(10)7-2-6(3-8)4-9-7/h2,4,9H,1H3
• InChI Key： YDLGEEKPFZUAPP-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C#N)=CN1

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.6Ų